Cas no 1806345-74-3 (Ethyl 2-fluoro-4-hydroxynicotinate)

• Product Name: Ethyl 2-fluoro-4-hydroxynicotinate
• CAS No: 1806345-74-3
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• CID: 4905570
• Update Time: 2025-06-14

Ethyl 2-fluoro-4-hydroxynicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-fluoro-4-hydroxynicotinate

• Inchi： 1S/C8H8FNO3/c1-2-13-8(12)6-5(11)3-4-10-7(6)9/h3-4H,2H2,1H3,(H,10,11)
• InChI Key： XUAGZCNGKGYVMX-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OCC)C(C=CN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 307
• XLogP3: 0.9
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 2-fluoro-4-hydroxynicotinate

Recent Advances in the Synthesis and Applications of Ethyl 2-fluoro-4-hydroxynicotinate (CAS: 1806345-74-3)

Ethyl 2-fluoro-4-hydroxynicotinate (CAS: 1806345-74-3) is a fluorinated nicotinate derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have highlighted its role as a versatile intermediate in the synthesis of biologically active compounds, particularly those targeting kinase inhibition and other therapeutic pathways. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, mechanistic insights, and potential applications in pharmaceutical research.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic routes for Ethyl 2-fluoro-4-hydroxynicotinate, emphasizing its utility in the development of novel kinase inhibitors. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity of the target compound. The study also investigated the compound's reactivity under various conditions, providing valuable insights into its stability and potential for further functionalization. These findings are particularly relevant for researchers working on the design of fluorinated heterocycles, which are increasingly important in modern drug discovery.

In addition to its synthetic utility, Ethyl 2-fluoro-4-hydroxynicotinate has been investigated for its biological activity. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited promising inhibitory effects against a panel of cancer-associated kinases. The researchers utilized molecular docking and kinetic assays to elucidate the binding modes of these derivatives, revealing key interactions with the kinase active sites. These results suggest that Ethyl 2-fluoro-4-hydroxynicotinate could serve as a valuable scaffold for the development of targeted anticancer therapies, particularly in cases where resistance to existing kinase inhibitors is a concern.

Another area of interest is the compound's potential application in positron emission tomography (PET) tracer development. A recent preprint on ChemRxiv described the incorporation of Ethyl 2-fluoro-4-hydroxynicotinate into a novel PET tracer for imaging neuroinflammation. The study demonstrated that the fluorine atom at the 2-position provided optimal pharmacokinetic properties, enabling high brain uptake and specific binding to target proteins. This research opens new avenues for non-invasive imaging of neurological disorders, leveraging the unique properties of fluorinated nicotinate derivatives.

From a safety and scalability perspective, recent advancements in the production of Ethyl 2-fluoro-4-hydroxynicotinate have addressed previous challenges related to yield and purity. A 2024 patent application disclosed an improved catalytic system for the fluorination step, achieving higher selectivity and reducing the formation of byproducts. This technological innovation is expected to facilitate larger-scale production of the compound, meeting the growing demand from both academic and industrial researchers. Furthermore, the patent highlights the compound's stability under standard storage conditions, which is crucial for its widespread use in various research applications.

In conclusion, Ethyl 2-fluoro-4-hydroxynicotinate (CAS: 1806345-74-3) continues to emerge as a valuable tool in chemical biology and drug discovery. Recent studies have expanded our understanding of its synthetic accessibility, biological activity, and potential applications in both therapeutic development and diagnostic imaging. As research in this area progresses, we anticipate further innovations that will unlock the full potential of this fluorinated nicotinate derivative. Researchers are encouraged to explore its utility in diverse contexts, from kinase inhibitor design to radiopharmaceutical development, while considering the latest synthetic methodologies and safety profiles reported in recent literature.